(5-(piperazin-1-yl)benzofuran-2-yl)Methanol

• CAS RN: 163521-15-1
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232
• synonyms: (5-(piperazin-1-yl)benzofuran-2-yl)Methanol

Description

The compound “(5-(piperazin-1-yl)benzofuran-2-yl)Methanol” is closely related to "5-(Piperazin-1-yl)benzofuran-2-carboxamide". The latter is a pale-yellow to yellow-brown solid and is used as an intermediate in the synthesis of Vilazodone, a drug used for the treatment of major depression.

Synthesis Analysis

A synthesis method for a closely related compound, “5-(piperazin-1-yl) benzofuran-2-carboxylic acid ethyl ester”, has been disclosed. The synthesis involves several steps, including the addition of zinc powder and tetrahydrofuran to a reactor under nitrogen protection, followed by the dropwise addition of TiCl4.

Molecular Structure Analysis

The molecular structure of “5-(Piperazin-1-yl)benzofuran-2-carboxamide” is given by the InChI code: 1S/C13H15N3O2/c14-13(17)12-8-9-7-10(1-2-11(9)18-12)16-5-3-15-4-6-16/h1-2,7-8,15H,3-6H2,(H2,14,17).

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-(Piperazin-1-yl)benzofuran-2-carboxamide” include a molecular weight of 245.28, a physical form of a pale-yellow to yellow-brown solid, and a storage temperature recommendation of refrigeration.

Safety and Hazards

The safety information for “5-(Piperazin-1-yl)benzofuran-2-carboxamide” includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P305, P351, P338. Ethyl 5-(piperazin-1-yl)benzofuran-2-carboxylate hydrochloride, a related compound, has similar hazard statements.